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Compound of Interest

Compound Name: Methoxyphenamine

Cat. No.: B1676417 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Methoxyphenamine, a beta-adrenergic receptor agonist. Adherence to these guidelines is

essential for ensuring a safe laboratory environment and minimizing risk to personnel.

Quantitative Safety and Physical Data
To facilitate a rapid assessment of Methoxyphenamine's properties, the following data has

been compiled.

Property Value Citation(s)

Chemical Formula C₁₁H₁₇NO [1]

Molecular Weight 179.26 g/mol [1]

Appearance Solid [1]

Oral LD50 (Rat)

630 mg/kg (for

Methoxyphenamine

Hydrochloride)

[2]

Boiling Point 252.3°C at 760 mmHg [1]

Flash Point 102.6°C
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling

Methoxyphenamine to prevent skin contact, eye exposure, and inhalation.

Primary Barriers:

Gloves: Chemical-resistant nitrile gloves are recommended for their broad protection against

a variety of chemicals. Always inspect gloves for tears or punctures before use. For

extended handling or in case of a spill, double-gloving is advised. Used gloves should be

disposed of as hazardous waste.

Eye Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a risk of splashing, chemical safety goggles are mandatory.

Lab Coat: A long-sleeved lab coat must be worn at all times.

Secondary Barriers (Required for handling powders or creating aerosols):

Respiratory Protection: Use a NIOSH-approved respirator. For weighing or mixing powdered

Methoxyphenamine, an N95 respirator is recommended to prevent inhalation of airborne

particles.

Face Shield: In addition to goggles, a face shield provides a further layer of protection

against splashes.
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Caption: Decision workflow for selecting appropriate PPE when handling Methoxyphenamine.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Methoxyphenamine will minimize exposure and ensure

operational safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1676417?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation:

Designate a specific area for handling Methoxyphenamine, preferably within a chemical
fume hood.
Ensure a spill kit is readily accessible.
Assemble all necessary PPE before handling the compound.

2. Handling:

Work in a well-ventilated area at all times.
Avoid the formation of dust and aerosols.
Use non-sparking tools and equipment to prevent ignition.
Keep containers tightly closed when not in use.

3. Storage:

Store Methoxyphenamine in a dry, cool, and well-ventilated place.
Keep it segregated from incompatible materials and foodstuffs.

Disposal Plan: Waste Management Protocol
Proper disposal of Methoxyphenamine and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

All materials that have come into contact with Methoxyphenamine, including gloves,
disposable lab coats, and contaminated labware, must be treated as hazardous waste.
Collect solid waste in a designated, labeled, and sealed container.
Aqueous waste should be collected separately from organic solvent waste.

2. Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.
Under no circumstances should Methoxyphenamine be disposed of down the drain.
Empty containers must be triple-rinsed with an appropriate solvent, and the rinsate collected
as hazardous waste. The rinsed container can then be disposed of in the regular trash after
removing or defacing the label.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Handling & Segregation

Final Disposal

Contaminated Solids
(Gloves, Labware)

Collect in Labeled,
Sealed Container

Liquid Waste Solutions

Collect in Labeled,
Sealed Container

Empty Containers

Triple Rinse with
Appropriate Solvent

Dispose via EHS/
Licensed Contractor

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
in Regular Trash

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of Methoxyphenamine waste.

Emergency Protocols
Spill Response:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Assess: From a safe distance, assess the extent of the spill and consult the Safety Data

Sheet (SDS).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676417?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: If the spill is small and you are trained to do so, contain the spill using a chemical

spill kit.

Clean-up: Wear appropriate PPE, including double gloves, goggles, and a respirator. Absorb

the spill with inert material and place it in a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your supervisor and EHS office.

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676417#personal-protective-equipment-for-
handling-methoxyphenamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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